Cas no 3658-57-9 (Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1))
3658-57-9 structure
Product Name:Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1)
CAS No:3658-57-9
MF:C9H4ClF16NO2
MW:497.561017990112
CID:314682
PubChem ID:107140
Update Time:2025-04-19
Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1)
- azanium,7-[chloro(difluoro)methyl]-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluorooctanoate
- 8-chloro-2,2,3,3,4,4,5,5,6,6,7,8,8-tridecafluoro-7-(trifluoromethyl)octanoic acid ammoniate (1:1)
- Ammonium 8-chlorohexadecafluoro-7-methyloctanoate
- 3658-57-9
- EINECS 222-905-1
- NS00011412
- DTXSID30880195
-
- Inchi: 1S/C9HClF16O2.H3N/c10-8(22,23)3(13,9(24,25)26)5(16,17)7(20,21)6(18,19)4(14,15)2(11,12)1(27)28;/h(H,27,28);1H3
- InChI Key: PMSOLKLHKDPYPN-UHFFFAOYSA-N
- SMILES: ClC(C(C(F)(F)F)(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)F)(F)F.N
Computed Properties
- Exact Mass: 496.96752
- Monoisotopic Mass: 496.9675067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 624
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 72.3
Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1) Related Literature
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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